Cas no 2227915-48-0 ((1R)-2,2,2-trifluoro-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2227915-48-0
• MF: C₉H₅F₇O
• MW: 262.124227285385
• CID: 5753272
• PubChem ID: 165646812
• Update Time: 2025-05-23

(1R)-2,2,2-trifluoro-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-ol
• 2227915-48-0
• EN300-1945716
• (1R)-2,2,2-trifluoro-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol

• Inchi： 1S/C9H5F7O/c10-6-3-4(8(11,12)13)1-2-5(6)7(17)9(14,15)16/h1-3,7,17H/t7-/m1/s1
• InChI Key： JFENCTKGZYKABP-SSDOTTSWSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 262.02286191g/mol
• Monoisotopic Mass: 262.02286191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-2,2,2-trifluoro-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol

Comprehensive Overview of (1R)-2,2,2-trifluoro-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol (CAS No. 2227915-48-0)

The compound (1R)-2,2,2-trifluoro-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol (CAS No. 2227915-48-0) is a fluorinated chiral alcohol with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring multiple trifluoromethyl and fluoro groups, contributes to its high reactivity and selectivity, making it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in the development of novel bioactive molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for drug design. The (1R)-enantiomer of this compound is particularly noteworthy, as chirality often dictates the biological activity of pharmaceutical agents. This aligns with the growing focus on enantioselective synthesis in the pharmaceutical industry, a topic frequently searched in academic and industrial databases.

The synthesis of (1R)-2,2,2-trifluoro-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol typically involves asymmetric reduction or chiral resolution techniques, which are areas of active research. Advanced methods such as organocatalysis and biocatalysis are being explored to improve yield and enantiomeric purity. These approaches are not only environmentally friendly but also cost-effective, addressing the industry's shift toward green chemistry—a hot topic in modern chemical research.

Applications of this compound extend beyond pharmaceuticals. Its fluorinated aromatic moiety makes it a candidate for developing advanced materials, such as liquid crystals and polymers with unique thermal and optical properties. This versatility has sparked interest in material science communities, where searches for high-performance fluorinated materials are on the rise.

From an analytical perspective, characterizing CAS No. 2227915-48-0 requires sophisticated techniques like NMR spectroscopy and HPLC chiral separation. These methods ensure the compound's purity and stereochemical integrity, which are critical for its intended applications. The integration of machine learning in analytical chemistry has further streamlined the identification and optimization of such compounds, a trend gaining traction in scientific literature.

In summary, (1R)-2,2,2-trifluoro-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol represents a promising building block in synthetic chemistry. Its relevance to drug discovery, material science, and sustainable synthesis underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing challenges across multiple disciplines.